Cas no 1421469-09-1 (N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylpropane-1-sulfonamide)

• Product name: N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylpropane-1-sulfonamide
• CAS No: 1421469-09-1
• MF: C₁₅H₂₂FN₃O₃S
• MW: 343.416885852814
• CID: 6303330
• PubChem ID: 71784666

N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylpropane-1-sulfonamide
• 1421469-09-1
• VU0531992-1
• F6105-0003
• N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)propane-1-sulfonamide
• AKOS024532038
• N-[3-(3-FLUOROPHENYL)-2-(2-OXOIMIDAZOLIDIN-1-YL)PROPYL]PROPANE-1-SULFONAMIDE

• Inchi： 1S/C15H22FN3O3S/c1-2-8-23(21,22)18-11-14(19-7-6-17-15(19)20)10-12-4-3-5-13(16)9-12/h3-5,9,14,18H,2,6-8,10-11H2,1H3,(H,17,20)
• InChI Key： JBQCIAMTOGLMPY-UHFFFAOYSA-N
• SMILES： S(CCC)(NCC(CC1C=CC=C(C=1)F)N1C(NCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 343.13659091g/mol
• Monoisotopic Mass: 343.13659091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives